Cas no 918661-42-4 (1,3,6,9-Dodecanetetrol, 4,8-diethyl-6-methyl-, (3R,4R,6S,8R,9R)-)
918661-42-4 structure
Product Name:1,3,6,9-Dodecanetetrol, 4,8-diethyl-6-methyl-, (3R,4R,6S,8R,9R)-
CAS No:918661-42-4
MF:C17H36O4
MW:304.465346336365
CID:771817
PubChem ID:71426499
Update Time:2025-04-19
1,3,6,9-Dodecanetetrol, 4,8-diethyl-6-methyl-, (3R,4R,6S,8R,9R)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,6,9-Dodecanetetrol, 4,8-diethyl-6-methyl-, (3R,4R,6S,8R,9R)-
- (3R,4R,6S,8R,9R)-4,8-diethyl-6-methyldodecane-1,3,6,9-tetrol
- 918661-42-4
- DTXSID40845255
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- Inchi: 1S/C17H36O4/c1-5-8-15(19)13(6-2)11-17(4,21)12-14(7-3)16(20)9-10-18/h13-16,18-21H,5-12H2,1-4H3/t13-,14-,15-,16-,17+/m1/s1
- InChI Key: LSJINCKWGHYOKH-HHARLNAUSA-N
- SMILES: O[C@](C)(C[C@@H](CC)[C@@H](CCO)O)C[C@@H](CC)[C@@H](CCC)O
Computed Properties
- Exact Mass: 304.26135963g/mol
- Monoisotopic Mass: 304.26135963g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 12
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 80.9Ų
1,3,6,9-Dodecanetetrol, 4,8-diethyl-6-methyl-, (3R,4R,6S,8R,9R)- Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
918661-42-4 (1,3,6,9-Dodecanetetrol, 4,8-diethyl-6-methyl-, (3R,4R,6S,8R,9R)-) Related Products
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